Cas no 2229087-65-2 (1-1-(3,6-dichloropyridazin-4-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3,6-dichloropyridazin-4-yl)cyclopropylethan-1-ol
• CAS No: 2229087-65-2
• MF: C₉H₁₀Cl₂N₂O
• MW: 233.09450006485
• CID: 5825808
• PubChem ID: 165884489
• Update Time: 2025-06-13

1-1-(3,6-dichloropyridazin-4-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,6-dichloropyridazin-4-yl)cyclopropylethan-1-ol
• 2229087-65-2
• EN300-1978295
• 1-[1-(3,6-dichloropyridazin-4-yl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C9H10Cl2N2O/c1-5(14)9(2-3-9)6-4-7(10)12-13-8(6)11/h4-5,14H,2-3H2,1H3
• InChI Key： AWVHHOUILFECJI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C1(C(C)O)CC1

Computed Properties

• Exact Mass: 232.0170183g/mol
• Monoisotopic Mass: 232.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46Ų

Additional information on 1-1-(3,6-dichloropyridazin-4-yl)cyclopropylethan-1-ol

Comprehensive Overview of 1-1-(3,6-dichloropyridazin-4-yl)cyclopropylethan-1-ol (CAS No. 2229087-65-2)

The compound 1-1-(3,6-dichloropyridazin-4-yl)cyclopropylethan-1-ol (CAS No. 2229087-65-2) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dichloropyridazine core and a cyclopropyl ethanol moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched questions regarding 1-1-(3,6-dichloropyridazin-4-yl)cyclopropylethan-1-ol revolves around its synthetic pathways. Researchers often inquire about efficient methods to synthesize this compound, given its complex structure. Recent studies highlight the use of cross-coupling reactions and cyclization techniques to achieve high yields and purity. The compound's dichloropyridazine group is particularly noteworthy, as it is a common scaffold in herbicides and pharmaceutical intermediates, aligning with the growing demand for sustainable agrochemicals and precision medicine.

Another hot topic in the scientific community is the biological activity of 1-1-(3,6-dichloropyridazin-4-yl)cyclopropylethan-1-ol. Preliminary studies suggest its potential as a enzyme inhibitor, particularly in pathways related to inflammation and microbial resistance. This aligns with the global focus on antibiotic alternatives and anti-inflammatory agents, making the compound a candidate for further investigation. Its cyclopropyl group, known for enhancing metabolic stability, adds to its appeal in drug discovery.

From an industrial perspective, the compound's physicochemical properties are often discussed. Its solubility, stability, and reactivity under various conditions are critical for formulation scientists. For instance, the dichloropyridazine moiety contributes to its moderate solubility in organic solvents, which is a key consideration for drug delivery systems. These properties are frequently searched by professionals in pharmaceutical development and material science, reflecting the compound's interdisciplinary relevance.

Environmental and safety considerations are also prominent in discussions about 1-1-(3,6-dichloropyridazin-4-yl)cyclopropylethan-1-ol. While not classified as hazardous, its chlorinated structure warrants careful handling to minimize ecological impact. This resonates with the increasing emphasis on green chemistry and sustainable synthesis, topics that dominate modern chemical research. Companies and researchers are actively exploring catalytic methods to reduce waste and energy consumption during its production.

In summary, 1-1-(3,6-dichloropyridazin-4-yl)cyclopropylethan-1-ol (CAS No. 2229087-65-2) is a versatile compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features and potential biological activities make it a focal point for ongoing research. By addressing common queries and aligning with trending topics like sustainable chemistry and drug discovery, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.